Cas no 23619-59-2 (2-(prop-1-en-1-yl)phenol)
2-(prop-1-en-1-yl)phenol structure
Product Name:2-(prop-1-en-1-yl)phenol
CAS No:23619-59-2
MF:C9H10O
MW:134.175102710724
CID:1414759
PubChem ID:5463403
Update Time:2025-04-20
2-(prop-1-en-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1E)-1-propenyl-
- (E)-β-methyl o-hydroxylstyrene
- 2-(prop-1-en-1-yl)phenol
- UNII-3P9OH16T17
- (E)-o-Propenylphenol
- E-2-hydroxy-beta-methylstyrene
- 2-[(1E)-prop-1-en-1-yl]phenol
- AKOS008968634
- 2-(1-Propenyl)phenol, (E)-
- STK397282
- E-2-HYDROXY-.BETA.-METHYLSTYRENE
- SCHEMBL1876846
- Phenol, 2-(1-propenyl)-
- Phenol, o-propenyl-, (E)-
- Phenol, 2-(1-propenyl)-, (E)-
- 2-propenyl-phenol
- 23619-59-2
- 2-[(E)-prop-1-enyl]phenol
- 3P9OH16T17
- 2-Propenylphenol
- (E)-o-Hydroxy-beta-methylstyrene
- 2-Propenylphenol,c&t
- SCHEMBL1038004
- (E)-O-HYDROXY-.BETA.-METHYLSTYRENE
- MFCD00002248
- EN300-18425
- Phenol, 2-(1E)-1-propen-1-yl-
-
- Inchi: 1S/C9H10O/c1-2-5-8-6-3-4-7-9(8)10/h2-7,10H,1H3/b5-2+
- InChI Key: WHGXZPQWZJUGEP-GORDUTHDSA-N
- SMILES: OC1C=CC=CC=1/C=C/C
Computed Properties
- Exact Mass: 134.0732
- Monoisotopic Mass: 134.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-(prop-1-en-1-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18425-0.1g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 0.1g |
$29.0 | 2023-09-19 | ||
| Enamine | EN300-18425-0.25g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 0.25g |
$32.0 | 2023-09-19 | ||
| Enamine | EN300-18425-0.5g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 0.5g |
$42.0 | 2023-09-19 | ||
| Enamine | EN300-18425-1.0g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 1.0g |
$55.0 | 2023-02-08 | ||
| Enamine | EN300-18425-2.5g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 2.5g |
$113.0 | 2023-09-19 | ||
| Enamine | EN300-18425-5.0g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 5.0g |
$206.0 | 2023-02-08 | ||
| Enamine | EN300-18425-10.0g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 10.0g |
$361.0 | 2023-02-08 | ||
| Enamine | EN300-18425-0.05g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 0.05g |
$21.0 | 2023-09-19 | ||
| Enamine | EN300-18425-1g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 1g |
$55.0 | 2023-09-19 | ||
| Enamine | EN300-18425-5g |
2-(prop-1-en-1-yl)phenol |
23619-59-2 | 5g |
$206.0 | 2023-09-19 |
2-(prop-1-en-1-yl)phenol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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